Cas no 29805-14-9 (Benzenemethanol, 3,4-dichloro-a-ethynyl-)

• Product Name: Benzenemethanol, 3,4-dichloro-a-ethynyl-
• CAS No: 29805-14-9
• MF: C₉H₆Cl₂O
• MW: 201.049340724945
• MDL: MFCD21109868
• CID: 4643556
• Update Time: 2025-05-20

Benzenemethanol, 3,4-dichloro-a-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-2-propyn-1-ol
• Benzenemethanol, 3,4-dichloro-α-ethynyl-
• 1-(3,4-Dichlorophenyl)prop-2-yn-1-ol
• Benzenemethanol, 3,4-dichloro-a-ethynyl-

• MDL： MFCD21109868
• Inchi： 1S/C9H6Cl2O/c1-2-9(12)6-3-4-7(10)8(11)5-6/h1,3-5,9,12H
• InChI Key： UCHRPTFVDWKFDF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)(O)C#C

Benzenemethanol, 3,4-dichloro-a-ethynyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Benzenemethanol, 3,4-dichloro-a-ethynyl-

Benzenemethanol, 3,4-dichloro-a-ethynyl-

Benzenemethanol, 3,4-dichloro-a-ethynyl-, also known by its CAS registry number CAS No. 29805-14-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a methanol group and an ethynyl substituent at specific positions. The presence of chlorine atoms at the 3 and 4 positions of the benzene ring adds to its chemical reactivity and functional diversity.

The synthesis of Benzenemethanol, 3,4-dichloro-a-ethynyl- typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by substitution or elimination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of transition metal catalysts to enhance the yield and purity of the product.

One of the most promising applications of CAS No. 29805-14-9 lies in its use as a precursor for advanced materials. For instance, it has been employed in the synthesis of high-performance polymers and composites due to its ability to form strong covalent bonds with other functional groups. In the field of electronics, this compound has shown potential as a building block for organic semiconductors and optoelectronic devices.

Recent studies have also highlighted the role of Benzenemethanol, 3,4-dichloro-a-ethynyl- in drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Researchers have explored its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways.

In terms of environmental applications, this compound has been investigated for its ability to act as a catalyst in waste water treatment processes. Its high reactivity and selectivity make it suitable for breaking down harmful pollutants in industrial effluents.

The versatility of CAS No. 29805-14-9 is further demonstrated by its use in green chemistry initiatives. Scientists have developed sustainable synthesis routes that utilize renewable feedstocks and energy-efficient reaction conditions to produce this compound on an industrial scale.

In conclusion, Benzenemethanol, 3,4-dichloro-a-ethynyl-, or CAS No. 29805-14-9, is a multifaceted organic compound with wide-ranging applications across various industries. Its unique chemical properties and recent advancements in synthesis techniques make it an invaluable tool for researchers and industry professionals alike.